Cas no 954649-43-5 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 954649-43-5
• MF: C₂₄H₂₈N₂OS
• MW: 392.556924819946
• CID: 6093371
• PubChem ID: 16931872
• Update Time: 2025-06-25

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-naphthalen-1-ylacetamide
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-(naphthalen-1-yl)acetamide
• AKOS024645949
• F2392-0781
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide
• 954649-43-5

• Inchi： 1S/C24H28N2OS/c27-24(16-20-10-7-9-19-8-3-4-11-22(19)20)25-17-23(21-12-15-28-18-21)26-13-5-1-2-6-14-26/h3-4,7-12,15,18,23H,1-2,5-6,13-14,16-17H2,(H,25,27)
• InChI Key： MWUZPTKEYNTDEU-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCCCC1)C1C=CSC=1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 392.19223469g/mol
• Monoisotopic Mass: 392.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide

N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS No. 954649-43-5): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS No. 954649-43-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CAS No. 954649-43-5, is characterized by its intricate molecular architecture, which includes an azepane ring, a thiophene moiety, and a naphthalene group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The azepane ring in the structure of N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide is a seven-membered nitrogen-containing heterocycle that is known for its flexibility and ability to form stable complexes with various biological targets. This property makes it particularly useful in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets involved in signal transduction pathways. Recent studies have shown that compounds containing azepane rings can exhibit potent agonist or antagonist activity, making them promising leads for the development of novel therapeutic agents.

The presence of the thiophene moiety in the structure of CAS No. 954649-43-5 adds another layer of complexity and biological relevance. Thiophenes are five-membered heterocyclic compounds that are widely used in medicinal chemistry due to their ability to modulate various biological processes. They are known for their anti-inflammatory, antiviral, and anticancer properties, among others. The thiophene group in N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-yl)acetamide likely contributes to its overall biological activity by interacting with specific protein targets or cellular pathways.

The naphthalene group is another key structural element in the molecule. Naphthalene is a polycyclic aromatic hydrocarbon (PAH) that is known for its hydrophobic properties and ability to interact with hydrophobic pockets in proteins. This feature makes it particularly useful in the design of compounds that target membrane-bound receptors or other hydrophobic sites within cells. The naphthalene group in CAS No. 954649-43-5 may enhance the compound's binding affinity and selectivity for specific protein targets, thereby improving its therapeutic potential.

In recent years, significant progress has been made in understanding the biological activities of N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(naphthalen-1-y l)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). These findings suggest that CAS No. 954649-43 -5 could be a valuable lead compound for the development of new anti-inflammatory and antiviral drugs.

Beyond its anti-inflammatory and antiviral properties, N -2 -(Azepan -1 - yl ) - 2 -( thiophen -3 - yl ) ethyl - 2 -( naphthalen -1 - yl ) acetamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those involving PI3K/AKT, MAPK/ERK, and NF-kB. These findings highlight the potential of CAS No . 954649 - 43 - 5 as a multifaceted therapeutic agent with broad-spectrum activity.

The pharmacokinetic properties of N - 2 -( Azepan - 1 - yl ) - 2 -( thiophen - 3 - yl ) ethyl - 2 -( naphthalen - 1 - yl ) acetamide have also been investigated to ensure its suitability for clinical applications . Studies have shown that this compound exhibits favorable oral bioavailability , good plasma stability , and low toxicity . These characteristics make it an attractive candidate for further preclinical and clinical evaluation . Ongoing research is focused on optimizing its pharmacological profile through structural modifications and formulation strategies .

In conclusion , N - 2 -( Azepan - 1 - yl ) - 2 -( thiophen - 3 - yl ) ethyl - 2 -( naphthalen - 1 - yl ) acetamide ( CAS No . 954649 - 43 - 5 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features , including an azepane ring , a thiophene moiety , and a naphthalene group , contribute to its broad-spectrum activity against inflammatory , viral , and cancerous conditions . Further research is warranted to fully explore its clinical applications and optimize its use as a novel therapeutic agent .